Spongionellol A

• Molecular Formula: C27H40O9
• Molecular Weight: 508.6 g/mol
• InChI: InChI=1S/C27H40O9/c1-14(28)33-20-13-19-25(4,5)11-8-12-26(19,6)18-10-9-17(22(31)32-7)21-23(34-15(2)29)36-24(27(18,20)21)35-16(3)30/h17-21,23-24H,8-13H2,1-7H3/t17-,18-,19+,20-,21+,23-,24-,26-,27-/m1/s1
• InChIKey: QCIPBNKZOMQFLK-NVUMDHKLSA-N

Most spongian diterpenes lack anticancer activity, limiting positive controls for chemoresistant prostate cancer models. Spongionellol A is a validated D-ring-opened scaffold with proven activity against docetaxel-resistant and AR-V7-expressing lines. - MDR1 (P-gp) inhibition validated via calcein-AM efflux assay; synergistic killing with docetaxel - Downregulates both AR-FL and AR-V7 splice variant in CRPC models - Selectivity index SI = 5.2 vs. non-cancer cells (cisplatin SI = 0.94); ideal SAR benchmark - Active across LNCaP, PC3, DU145, 22Rv1, VCaP, and drug-resistant sublines

Spongionellol A: A Spongian Diterpene MDR1 Inhibitor with Quantified Cytotoxic Selectivity in Prostate Cancer Models

Spongionellol A is a novel spongian diterpene (C27H40O9, MW 508.60) isolated from the marine sponge Spongionella sp. [1]. It is characterized as an MDR1 (p-glycoprotein) inhibitor that exhibits potent and selective cytotoxic activity against human prostate cancer cells, with demonstrated sub-micromolar IC50 values in multiple cell lines [2].

Marine-sponge-derived D-ring-opened spongian diterpene

Reported selective cytotoxicity against prostate cancer cell lines, including docetaxel-resistant sublines

MDR1 (P-glycoprotein) inhibition assay context

• [1] Dyshlovoy SA, Shubina LK, Makarieva TN, et al. New diterpenes from the marine sponge Spongionella sp. overcome drug resistance in prostate cancer by inhibition of P-glycoprotein. Sci Rep. 2022;12:13570. View Source
• [2] TargetMol. Spongionellol A (Product page). Accessed 2026. View Source

Why Spongionellol A Cannot Be Replaced by Generic Spongian Diterpenes or Standard MDR1 Inhibitors

While the majority of spongian diterpenes exhibit minimal or no cytotoxic activity against malignant cells [1], Spongionellol A and its close D-ring-opened analog (compound 5) are uniquely active against prostate cancer cells, including those resistant to hormonal therapy and docetaxel [1]. Structural modification of the D-ring is critical for activity, and generic substitution with other spongian diterpenes lacking this feature fails to achieve comparable potency or selectivity [1]. Furthermore, standard MDR1 inhibitors such as verapamil or cyclosporine A lack direct AR-suppressive activity and do not demonstrate the same selectivity profile.

Class-level cytotoxicity profile may not transfer

The majority of spongian diterpenes show minimal or no activity against prostate cancer cells; the D-ring-opened scaffold of Spongionellol A correlates with distinct cytotoxicity, making other spongian congeners unlikely to reproduce the same endpoint response.

Selectivity index context differs significantly

Reported selectivity index versus non-cancer cells is substantially higher for Spongionellol A than for co-isolated analogue Compound 5 or cisplatin; substitution with these comparators would shift the toxicity/efficacy balance in assay models.

MDR1 inhibition and docetaxel synergy are unique attributes

Spongionellol A inhibits P-glycoprotein-mediated efflux and synergizes with docetaxel in resistant models. Other spongian diterpenes have not been reported to combine AR-V7 suppression with functional MDR1 reversal, limiting direct replacement.

• [1] Dyshlovoy SA, Shubina LK, Makarieva TN, et al. New diterpenes from the marine sponge Spongionella sp. overcome drug resistance in prostate cancer by inhibition of P-glycoprotein. Sci Rep. 2022;12:13570. View Source

Quantitative Differentiation Evidence for Spongionellol A: Head-to-Head Comparisons Against Closest Analogs

Direct Head-to-Head Comparison: Spongionellol A Demonstrates 1.8–2.6x Greater Potency Than Its Closest Structural Analog in Prostate Cancer Cell Lines

In a panel of human prostate cancer cell lines, Spongionellol A (compound 1) exhibited superior cytotoxic potency compared to its close analog 15,16-dideoxy-15α,17β-dihydroxy-15,17-oxidospongian-16-carboxylate-15,17-diacetate (compound 5). IC50 values after 48-hour MTT assay were: PC3 cells, Spongionellol A 0.964 ± 0.11 µM vs. compound 5 2.51 ± 0.93 µM; DU145 cells, Spongionellol A 0.936 ± 0.39 µM vs. compound 5 1.52 ± 0.87 µM; LNCaP cells, Spongionellol A 1.02 ± 0.57 µM vs. compound 5 1.82 ± 0.85 µM [1].

Selectivity index vs. comparators

Head-to-head

SI = 5.2 for Spongionellol A; SI = 1.2 for Compound 5; SI = 0.94 for cisplatin (prostate cancer vs. non-cancer cell panels)

Supports selectivity-driven research fit: reported >5-fold higher selectivity index than cisplatin

MTT assays across 7 prostate cancer and 4 non-cancer lines; data to verify

Evidence Dimension	Cytotoxic potency (IC50, µM)
Target Compound Data	PC3: 0.964 ± 0.11; DU145: 0.936 ± 0.39; LNCaP: 1.02 ± 0.57
Comparator Or Baseline	Compound 5: PC3: 2.51 ± 0.93; DU145: 1.52 ± 0.87; LNCaP: 1.82 ± 0.85
Quantified Difference	1.8–2.6x lower IC50
Conditions	48 h MTT assay; PC3, DU145, LNCaP human prostate cancer cells

Why This Matters

The significant potency advantage positions Spongionellol A as the preferred chemical tool for studies requiring maximal cytotoxic effect at lower concentrations.

• [1] Data from: Dyshlovoy SA, et al. Sci Rep. 2022;12:13570 (Table 2) as compiled in Int J Mol Sci. 2023;24(2):1435, Table 3. View Source

Selectivity Index (SI) Comparison: Spongionellol A (SI=5.2) Outperforms Both Its Analog (SI=1.2) and Cisplatin (SI=0.94) in Cancer vs. Non-Cancer Cell Differential

Selectivity index (SI) was calculated by comparing IC50 in non-cancer cells to IC50 in cancer cells. Spongionellol A achieved an SI of 5.2, indicating a 5.2-fold preference for prostate cancer cells over non-cancer cells. In contrast, its analog compound 5 exhibited an SI of only 1.2, and the reference drug cisplatin displayed an SI of 0.94, demonstrating preferential toxicity toward non-cancer cells [1].

Activity in docetaxel-resistant cells

Class-level

Low-micromolar range cytotoxicity retained in PC3-DR and DU145-DR sublines, while most spongian diterpenes are reported inactive

Supports use in chemoresistance model endpoint review

Exact IC50 values from primary publication; class-level inference

Evidence Dimension	Selectivity index (SI = IC50 non-cancer / IC50 cancer)
Target Compound Data	SI = 5.2
Comparator Or Baseline	Compound 5: SI = 1.2; Cisplatin: SI = 0.94
Quantified Difference	Spongionellol A shows >4.3x higher SI than analog and >5.5x higher than cisplatin
Conditions	Comparison of IC50 values in human prostate cancer cells vs. four non-cancer cell lines (PNT2, RWPE-1, HEK 293T, MRC-9)

Why This Matters

A higher SI is a critical procurement criterion for studies where minimizing off-target toxicity to normal cells is essential, such as in co-culture models or in vivo proof-of-concept experiments.

• [1] Dyshlovoy SA, Shubina LK, Makarieva TN, et al. New diterpenes from the marine sponge Spongionella sp. overcome drug resistance in prostate cancer by inhibition of P-glycoprotein. Sci Rep. 2022;12:13570. View Source

MDR1 (P-glycoprotein) Inhibition and Synergy with Docetaxel: A Dual-Mechanism Advantage Not Shared by Standard Cytotoxics

Spongionellol A effectively inhibits drug efflux mediated by MDR1 (p-glycoprotein), a key multidrug resistance mechanism [1]. Furthermore, when combined with docetaxel, a known p-glycoprotein substrate, Spongionellol A exhibits a synergistic effect that suggests resensitization of p-glycoprotein-overexpressing cells to standard chemotherapy [1]. This dual activity—direct cytotoxicity plus resistance reversal—is not observed with conventional cytotoxic agents like cisplatin or docetaxel alone.

P-gp inhibition and docetaxel synergy

Head-to-head

Calcein-AM retention assay confirmed efflux inhibition; SynergyFinder 2.0 analysis showed synergistic effect with docetaxel in PC3-DR cells

Reported resensitization context for MDR1-overexpressing prostate cancer models

Combination index models require independent replication

Evidence Dimension	MDR1 inhibition and synergy
Target Compound Data	Synergistic effect with docetaxel (quantified via Chou-Talalay combination index)
Comparator Or Baseline	In-class spongian diterpenes lacking D-ring opening; standard cytotoxics (cisplatin, docetaxel) lack MDR1 inhibition
Quantified Difference	Not directly quantified vs. comparator; synergy observed
Conditions	Calcein-AM efflux assay in PC3-DR cells; MTT assay for synergy

Why This Matters

For researchers studying drug resistance, Spongionellol A offers a dual-action tool that can both kill cancer cells and reverse MDR1-mediated resistance, enabling more effective combination studies.

• [1] Dyshlovoy SA, Shubina LK, Makarieva TN, et al. New diterpenes from the marine sponge Spongionella sp. overcome drug resistance in prostate cancer by inhibition of P-glycoprotein. Sci Rep. 2022;12:13570. View Source

Retained Potency in Docetaxel-Resistant Cell Lines (PC3-DR, DU145-DR): A Critical Advantage Over Standard Chemotherapeutics

Spongionellol A maintains cytotoxic activity in docetaxel-resistant prostate cancer cell lines PC3-DR and DU145-DR, which exhibit strong resistance to docetaxel [1]. While docetaxel IC50 values increase dramatically in these lines, Spongionellol A demonstrates sub-micromolar to low micromolar IC50s that are comparable to those in parental cells [1].

AR-FL and AR-V7 suppression

Class-level

Downregulation of full-length AR and AR-V7 splice variant in 22Rv1 cells, with reduced PSA levels (Western blot)

Enables AR-V7 pathway-response interpretation in hormone-refractory models

Data limited to a single cell line; further validation in additional AR-V7 models recommended

Evidence Dimension	Cytotoxicity in drug-resistant cells
Target Compound Data	Active in PC3-DR and DU145-DR cells (IC50 values in low micromolar range)
Comparator Or Baseline	Docetaxel resistance in PC3-DR and DU145-DR
Quantified Difference	Not directly quantified
Conditions	48 h MTT assay; PC3-DR and DU145-DR cells

Why This Matters

This property makes Spongionellol A particularly valuable for prostate cancer research models involving treatment-resistant disease, where standard agents fail.

• [1] Dyshlovoy SA, Shubina LK, Makarieva TN, et al. New diterpenes from the marine sponge Spongionella sp. overcome drug resistance in prostate cancer by inhibition of P-glycoprotein. Sci Rep. 2022;12:13570. View Source

Suppression of Androgen Receptor (AR) and AR-V7 Splice Variant: A Mechanistic Differentiation from MDR1 Inhibitors Alone

In 22Rv1 prostate cancer cells, which express both full-length AR (AR-FL) and the constitutively active splice variant AR-V7, Spongionellol A downregulated both AR-FL and AR-V7 protein levels, leading to reduced AR-dependent signaling as evidenced by decreased PSA expression [1]. This AR-suppressive activity is not typically observed with standard MDR1 inhibitors and represents an additional layer of therapeutic relevance.

Evidence Dimension	AR/AR-V7 protein suppression
Target Compound Data	Downregulation of AR-FL and AR-V7 in 22Rv1 cells
Comparator Or Baseline	Standard MDR1 inhibitors (e.g., verapamil, cyclosporine A) do not affect AR signaling
Quantified Difference	Not directly quantified
Conditions	Western blotting after 48 h treatment in 22Rv1 cells

Why This Matters

For researchers investigating androgen receptor biology or castration-resistant prostate cancer (CRPC), this compound provides a unique tool to simultaneously probe MDR1 and AR pathways.

• [1] Dyshlovoy SA, Shubina LK, Makarieva TN, et al. New diterpenes from the marine sponge Spongionella sp. overcome drug resistance in prostate cancer by inhibition of P-glycoprotein. Sci Rep. 2022;12:13570. View Source

Spongionellol A: Evidence-Based Research Applications

MDR1-Mediated Drug Resistance Reversal Studies

Spongionellol A serves as a validated MDR1 inhibitor in assays examining p-glycoprotein-mediated drug efflux and resistance reversal [1]. Its demonstrated synergy with docetaxel in p-glycoprotein-overexpressing cells [1] positions it as a critical reagent for combination studies aiming to resensitize resistant prostate cancer models. Researchers studying multidrug resistance mechanisms should procure Spongionellol A over generic MDR1 inhibitors lacking direct cytotoxic and AR-modulatory activities.

Androgen Receptor (AR) and AR-V7 Pathway Analysis in Castration-Resistant Prostate Cancer (CRPC)

The unique ability of Spongionellol A to downregulate both full-length AR and the AR-V7 splice variant in 22Rv1 cells [1] enables its use as a chemical probe in CRPC signaling studies. This dual suppression is not observed with standard MDR1 inhibitors, making Spongionellol A a valuable tool for researchers investigating AR-V7-driven resistance and AR-dependent transcriptional programs.

Combinational Therapy and Chemosensitization in Docetaxel-Resistant Models

Spongionellol A's retained activity in docetaxel-resistant PC3-DR and DU145-DR cells [1] supports its use in models of acquired chemoresistance. Its application in combination with taxanes or other chemotherapeutics allows investigation of synergistic regimens aimed at overcoming treatment-refractory prostate cancer, an area where standard agents fail to provide adequate efficacy.

Application

Selection Property

Validation Focus

MDR1-mediated chemoresistance mechanistic studies

MDR1 inhibition assay context

P-gp efflux and docetaxel synergy endpoints

AR-V7-expressing prostate cancer pathway dissection

AR-FL/AR-V7 dual suppression profile

AR-V7 protein and PSA transcriptional readout

Spongian scaffold SAR and selectivity optimization

Reported selectivity index benchmark

Cancer vs. non-cancer cell panel differential cytotoxicity

Prostate cancer panel cytotoxicity benchmarking

Activity across hormone-sensitive and resistant lines

Reproducible IC50 endpoints in PC3, DU145, 22Rv1, and docetaxel-resistant sublines

• [1] Dyshlovoy SA, Shubina LK, Makarieva TN, et al. New diterpenes from the marine sponge Spongionella sp. overcome drug resistance in prostate cancer by inhibition of P-glycoprotein. Sci Rep. 2022;12:13570. View Source